Cas no 2680904-02-1 (tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate)

• Product name: tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate
• CAS No: 2680904-02-1
• MF: C₂₂H₂₇ClN₄O₄
• MW: 446.927184343338
• CID: 5627577
• PubChem ID: 165936559

tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680904-02-1
• tert-butyl 3-{[(benzyloxy)carbonyl][(6-chloropyridazin-3-yl)methyl]amino}pyrrolidine-1-carboxylate
• EN300-28304394
• tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate

• Inchi： 1S/C22H27ClN4O4/c1-22(2,3)31-20(28)26-12-11-18(14-26)27(13-17-9-10-19(23)25-24-17)21(29)30-15-16-7-5-4-6-8-16/h4-10,18H,11-15H2,1-3H3
• InChI Key： QYWASGXPIWQWNK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN(C(=O)OCC2C=CC=CC=2)C2CN(C(=O)OC(C)(C)C)CC2)N=N1

Computed Properties

• Exact Mass: 446.1720830g/mol
• Monoisotopic Mass: 446.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 3.1

Additional information on tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-{(Benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate (CAS: 2680904-02-1)

The compound tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate (CAS: 2680904-02-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research briefing aims to provide a comprehensive overview of the latest developments related to this compound, including its synthetic pathways, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key building block in the development of novel kinase inhibitors. The presence of both the chloropyridazine and pyrrolidine moieties in its structure allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders.

The synthetic routes to tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate have been optimized in recent years to improve yield and purity. A notable advancement was reported in Organic Process Research & Development (2022), where a scalable, one-pot procedure was developed, reducing the number of purification steps and minimizing waste generation. This improvement is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

Beyond its synthetic utility, this compound has shown interesting biological activities in its own right. Preliminary screening data from a 2023 Bioorganic & Medicinal Chemistry Letters publication indicate moderate inhibitory activity against several cancer cell lines, suggesting potential as a lead compound for anticancer drug development. The mechanism of action appears to involve interference with cell cycle progression, though further studies are needed to elucidate the precise molecular targets.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 that incorporate it as a key intermediate. These patents cover a range of therapeutic areas, including inflammatory diseases, neurological disorders, and metabolic conditions. The versatility of this scaffold underscores its importance in modern drug discovery efforts.

Future research directions for tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate include exploration of its structure-activity relationships through systematic modification of its functional groups, as well as investigation of its potential as a protein-protein interaction inhibitor. The compound's unique combination of structural features makes it particularly suitable for fragment-based drug design approaches that are gaining popularity in medicinal chemistry.

In conclusion, tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyridazin-3-yl)methylamino}pyrrolidine-1-carboxylate (CAS: 2680904-02-1) represents an important chemical tool in contemporary drug discovery. Its dual role as both a synthetic intermediate and a biologically active scaffold positions it as a compound of significant interest for both academic researchers and pharmaceutical developers. Continued investigation of its properties and applications is likely to yield valuable insights for the chemical biology and medicinal chemistry communities.